N-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1-(oxan-4-yl)pyrrolidin-3-amine

• IUPAC Name: 3-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]-[1,2,4]triazolo[4,3-a]pyrazin-8-amine
• InChI: InChI=1S/C15H22N6O/c1-11-18-19-15-14(16-5-7-21(11)15)17-12-2-6-20(10-12)13-3-8-22-9-4-13/h5,7,12-13H,2-4,6,8-10H2,1H3,(H,16,17)
• InChI Key: MYYMRZLUUXDUHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2NC3CCN(C3)C4CCOCC4
• Molecular Formula: C15H22N6O
• Molecular Weight: 302.37 g/mol

Description

The compound “N-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1-(oxan-4-yl)pyrrolidin-3-amine” is a complex organic molecule that contains several functional groups, including a triazolo[4,3-a]pyrazine ring, a pyrrolidine ring, and an oxane (tetrahydrofuran) ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to undergo a variety of chemical reactions. For example, triazolo[4,3-a]pyrazines can react with different amines via aromatic nucleophilic substitution.

Future Directions

The synthesis and study of novel compounds like this one is an important area of research in medicinal chemistry. Future work could involve synthesizing this compound and studying its physical and chemical properties, as well as its biological activity.

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been shown to exhibit antiviral and antimicrobial activities . They are also known to interact with different target receptors .

Mode of Action

It is known that similar compounds can intercalate dna . This means they can insert themselves between the base pairs of the DNA helix, which can disrupt the normal functioning of the DNA and potentially lead to cell death .

Biochemical Pathways

Similar compounds have been found to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Similar compounds have been found to exhibit cytotoxicity at certain concentrations . This suggests that the compound may have a cytotoxic effect, leading to cell death.

Action Environment

It is known that the presence of certain subunits can enhance the antimicrobial activity of similar compounds . This suggests that the compound’s action may be influenced by its chemical environment.